7-Amino-1,2,3,4-tetrahydro-4-methylquinoline

• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 4-methyl-1,2,3,4-tetrahydroquinolin-7-amine
• InChI: InChI=1S/C10H14N2/c1-7-4-5-12-10-6-8(11)2-3-9(7)10/h2-3,6-7,12H,4-5,11H2,1H3
• InChI Key: IURCRCLIBTWMOM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC2=C1C=CC(=C2)N

Description

7-Amino-1,2,3,4-tetrahydro-4-methylquinoline is a useful research compound. Its molecular formula is C10H14N2 and its molecular weight is 162.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-nitro-1,2,3,4-tetrahydro-4-methylquinoline (36 mg, 0.172 mmol) in ethyl acetate (3 mL) was hydrogenated under an atmosphere of hydrogen with 10% Pd/C (4 mg) at rt for 2 h. Filtration over Celite™ afforded 26 mg (85%) of 7-amino-1,2,3,4-tetrahydro-4-methylquinoline (structure 61A of Scheme XLVIII, where R1-3=H, R4=methyl) that was used without further purification for the next step. The title compound was prepared by General Method 13 (EXAMPLE 147) from 7-amino-1,2,3,4-tetrahydro-4-methylquinoline (26 mg, 0.145 mmol), ZnCl2 (30 mg, 0.218 mmol) and ethyl 4,4,4-trifluoroacetoacetate (21 mL, 0.145 mol) to afford 0.8 mg (2%) of 1,2,3,4-tetrahydro-4-methyl-6-trifluoromethyl-8-pyridono[5,6-g]quinoline (Compound 425). Data for Compound 425: 1H NMR (400 MHz, DMSO-d6) 11.65 (bs, 1H), 7.20 (s, 1H), 6.96 (s, 1H), 6.37 (s, 2H), 3.25 (m, 2H), 2.90 (m, 1H), 1.84 (m, 1H), 1.59 (m, 1H), 1.20 (d, J=6.9, 3H).